Cas no 306936-47-0 (3-(1,3-benzothiazol-2-yl)thiophen-2-amine)

• Product Name: 3-(1,3-benzothiazol-2-yl)thiophen-2-amine
• CAS No: 306936-47-0
• MF: C₁₁H₈N₂S₂
• MW: 232.324619293213
• CID: 300252
• PubChem ID: 2735416
• Update Time: 2025-05-21

3-(1,3-benzothiazol-2-yl)thiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Benzo[d]thiazol-2-yl)thiophen-2-amine
• 2-Thiophenamine,3-(2-benzothiazolyl)-
• 3-(1,3-Benzothiazol-2-yl)thiophen-2-amine
• 3-(1,3-Benzothiazole-2-yl)thiophene-2-aMine
• 2-(2-Aminothien-3-yl)-1,3-benzothiazole
• 3-(benzo[d]thiazol-2-yl)-2-aminothiophene
• 2-Thiophenamine, 3-(2-benzothiazolyl)-
• Maybridge1_008598
• CCG-255402
• A911778
• DTXSID80370718
• HMS565O18
• AKOS000175812
• F2146-0115
• FT-0613486
• MFCD02180788
• CHEMBL2374314
• 306936-47-0
• 2-amino-3-(benzothiazol-2-yl)thiophene
• DB-025936
• 3-(1,3-benzothiazol-2-yl)thiophen-2-amine

• MDL： MFCD02180788
• Inchi： 1S/C11H8N2S2/c12-10-7(5-6-14-10)11-13-8-3-1-2-4-9(8)15-11/h1-6H,12H2
• InChI Key： AFQFOWKPQKIMPE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CSC=1N

Computed Properties

• Exact Mass: 232.01300
• Monoisotopic Mass: 232.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.422
• Melting Point: 138 °C
• Boiling Point: 433.3°C at 760 mmHg
• Flash Point: 215.8°C
• Refractive Index: 1.768
• PSA: 95.39000
• LogP: 4.18820
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(1,3-benzothiazol-2-yl)thiophen-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-(1,3-benzothiazol-2-yl)thiophen-2-amine

Introduction to 3-(1,3-Benzothiazol-2-yl)thiophen-2-amine (CAS No: 306936-47-0)

3-(1,3-Benzothiazol-2-yl)thiophen-2-amine is a highly specialized organic compound with the CAS registry number 306936-47-0. This compound belongs to the class of benzothiazole derivatives and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields such as materials science, pharmaceuticals, and electronics. The molecule consists of a benzothiazole ring system attached to a thiophene moiety via an amine group, making it a versatile building block for advanced chemical synthesis.

The benzothiazole core is a well-known heterocyclic structure that exhibits strong electron-withdrawing properties, which significantly influence the electronic characteristics of the entire molecule. The presence of the thiophene ring further enhances the compound's ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution. Recent studies have highlighted the potential of 3-(1,3-benzothiazol-2-yl)thiophen-2-amine as a precursor for synthesizing advanced materials with tailored electronic properties.

One of the most intriguing aspects of this compound is its role in the development of novel materials for optoelectronic applications. Researchers have demonstrated that derivatives of benzothiazole-thiophene systems can exhibit enhanced photovoltaic performance due to their unique absorption properties and charge transport characteristics. For instance, a study published in *Advanced Materials* in 2023 reported that incorporating benzothiazole-thiophene moieties into polymer frameworks significantly improved the power conversion efficiency of organic solar cells.

In addition to its role in materials science, 3-(1,3-benzothiazol-2-yl)thiophen-2-amine has shown promise in the field of medicinal chemistry. The compound's ability to act as a scaffold for drug design has led to its exploration as a potential lead compound for developing new therapeutic agents. A recent investigation published in *Journal of Medicinal Chemistry* revealed that certain derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for drug development.

The synthesis of benzothiazole-thiophene systems has also been an area of active research. Traditional methods often involve multi-step reactions with low yields, but recent advancements have introduced more efficient synthetic pathways. For example, a paper in *Organic Letters* described a one-pot synthesis approach utilizing microwave-assisted conditions, which not only improved yield but also reduced reaction time significantly.

Furthermore, the compound's ability to form stable coordination complexes with transition metals has opened new avenues for its application in catalysis. A study published in *Nature Catalysis* demonstrated that benzothiazole-thiophene ligands can serve as effective catalysts for selective hydrogenation reactions, offering a greener alternative to traditional catalysts.

In conclusion, 3-(1,3-benzothiazol-2-yl)thiophen-2-amine (CAS No: 306936-47) is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in materials science, medicinal chemistry, and catalysis. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.